3-(3,4-Dimethyl-1H-pyrrol-1-yl)-5-(trifluoromethyl)-1h-indazole

• IUPAC Name: 3-(3,4-dimethylpyrrol-1-yl)-5-(trifluoromethyl)-1H-indazole
• InChI: InChI=1S/C14H12F3N3/c1-8-6-20(7-9(8)2)13-11-5-10(14(15,16)17)3-4-12(11)18-19-13/h3-7H,1-2H3,(H,18,19)
• InChI Key: ASFAWAUTVQZWHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=C1C)C2=NNC3=C2C=C(C=C3)C(F)(F)F
• Molecular Formula: C14H12F3N3
• Molecular Weight: 279.26 g/mol

Description

3-(3,4-Dimethyl-1H-pyrrol-1-yl)-5-(trifluoromethyl)-1h-indazole (abbreviated as MTPI) is a synthetic compound that belongs to the class of indazole derivatives. It is a heterocyclic compound, containing a nitrogen atom and five carbon atoms, and is a colorless solid at room temperature. MTPI has been studied extensively in the past decade due to its potential therapeutic applications. Its unique structure and properties make it a promising candidate for the development of new drugs.

Scientific Research Applications

Therapeutic Applications and Biological Activities

Indazole derivatives, including compounds like 3-(3,4-Dimethyl-1H-pyrrol-1-yl)-5-(trifluoromethyl)-1h-indazole, have been extensively studied for their wide range of biological activities. These compounds have shown promising anticancer and anti-inflammatory properties. Their application in disorders involving protein kinases and neurodegeneration further underscores their potential in therapeutic interventions. The versatility of the indazole scaffold as a pharmacologically significant structure is highlighted by its presence in numerous compounds with potential therapeutic value (Denya, Malan, & Joubert, 2018).

Chemical Synthesis and Properties

The synthesis and transformation of azole derivatives, including triazoles and pyrazoles, which share structural similarities with indazoles, have been the focus of significant research. These studies aim at exploring the diverse chemical properties and synthesis methods that could potentially be applied to indazole derivatives for pharmaceutical applications. The research on synthetic routes for 1,4-disubstituted 1,2,3-triazoles, for example, provides insights into the development of new molecules with enhanced biological and therapeutic properties, suggesting a similar potential for indazole derivatives (Kaushik et al., 2019).

Biological Significance and Drug Development

Indazole and its derivatives have been identified as key scaffolds in drug discovery due to their broad spectrum of biological activities. The structural features of these compounds enable them to interact effectively with biological targets, leading to significant therapeutic effects. Research into the biological features of new 1,2,4-triazole derivatives, for example, sheds light on the antimicrobial, antifungal, antioxidant, and anti-inflammatory activities of these compounds, which could be reflective of the potential activities of indazole derivatives (Ohloblina, 2022).